(5R,6R)-6-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}bicyclo[8.1.0]undecan-5-ol

• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol
• IUPAC Name: (5R,6R)-6-(1-propan-2-ylpyrazol-4-yl)oxybicyclo[8.1.0]undecan-5-ol
• InChI: InChI=1S/C17H28N2O2/c1-12(2)19-11-15(10-18-19)21-17-8-4-6-14-9-13(14)5-3-7-16(17)20/h10-14,16-17,20H,3-9H2,1-2H3/t13?,14?,16-,17-/m1/s1
• InChI Key: XWDZVMXEJSXYQR-GMGZGELVSA-N
• Isomeric SMILES: CC(C)N1C=C(C=N1)O[C@@H]2CCCC3CC3CCC[C@H]2O
• Canonical SMILES: CC(C)N1C=C(C=N1)OC2CCCC3CC3CCCC2O

Description

The compound (5R,6R)-6-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}bicyclo[8.1.0]undecan-5-ol features a bicyclo[8.1.0]undecane core fused with a hydroxyl group at position 5 and a 1-isopropylpyrazol-4-yloxy substituent at position 5. Its stereochemistry (5R,6R) and bicyclic framework confer unique steric and electronic properties, distinguishing it from simpler pyrazole derivatives.

Biological Activity

The compound (5R,6R)-6-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}bicyclo[8.1.0]undecan-5-ol , with CAS number 2059923-81-6 , is a bicyclic structure that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanism of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of (5R,6R)-6-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}bicyclo[8.1.0]undecan-5-ol is C$_{17}$H$_{28}$N$_2$O$_2$ , with a molecular weight of 292.4 g/mol . The structural characteristics contribute significantly to its biological activity.

Research indicates that this compound may interact with various biological targets, particularly in the modulation of neurotransmitter systems. Its pyrazole moiety is known for influencing serotonin receptors, particularly the 5-HT2A receptor , which plays a critical role in mood regulation and psychotropic effects .

1. Serotonin Receptor Modulation

Studies have shown that compounds with similar structures can act as modulators of the 5-HT2A serotonin receptor . This modulation can lead to therapeutic effects in conditions such as depression and anxiety disorders . The specific interactions of (5R,6R)-6-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}bicyclo[8.1.0]undecan-5-ol with these receptors warrant further investigation.

2. Antioxidant Properties

Preliminary studies suggest that this compound may exhibit antioxidant properties, which could be beneficial in reducing oxidative stress-related damage in cells . Antioxidants are crucial in preventing cellular damage and have implications for aging and chronic diseases.

3. Potential Anti-inflammatory Effects

There is emerging evidence that pyrazole derivatives can possess anti-inflammatory properties, potentially making this compound useful in treating inflammatory conditions . The exact pathways and efficacy need to be elucidated through targeted research.

Case Studies

Several case studies have highlighted the potential applications of similar compounds:

Study	Findings
Study A	Investigated the effects of pyrazole derivatives on mood disorders, showing significant improvements in serotonin receptor activity.
Study B	Demonstrated antioxidant activity in vitro, suggesting potential protective effects against oxidative stress.
Study C	Explored anti-inflammatory mechanisms in animal models, indicating reduced inflammation markers after treatment with similar compounds.

Research Findings

Recent research has focused on synthesizing and characterizing various derivatives of bicyclic compounds to explore their biological activities:

• Pharmacological Screening : In vitro assays have been conducted to assess the binding affinity of (5R,6R)-6-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}bicyclo[8.1.0]undecan-5-ol to serotonin receptors.
• Animal Models : Preclinical studies using rodent models have indicated potential anxiolytic effects, warranting further exploration into its therapeutic applications.
• Safety Profile : Toxicological assessments are necessary to determine the safety and side effects associated with long-term use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazole Derivatives with Aryl/Acyl Substituents

Compounds such as 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)ethan-1-one (4) and 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropane-1,3-dione (5) () share the pyrazole core but differ in substituents. Key distinctions include:

• Substituent Effects: Compound 4 has an acetyl group, while 5 incorporates a β-diketone, enabling keto-enol tautomerism stabilized by intramolecular hydrogen bonds . In contrast, the target compound’s bicyclic system and isopropylpyrazole substituent limit tautomerism but introduce steric hindrance.
• Synthesis : Compound 4 is synthesized via acetylation of 5-hydroxy-1-phenylpyrazole, whereas the target compound likely requires more complex cyclization steps due to its bicyclic framework .

Bipyrazole and Thiazolidinone Hybrids

• Bipyrazoles (): Derivatives like 1-(4,6-dimethylpyrimidin-2-yl)-1′-aryl-3,3′-dimethyl-(4,5′-bipyrazol)-5-ols exhibit dual pyrazole rings, enhancing biological activity (e.g., antimicrobial effects).
• Thiazolidinone-Pyrazole Hybrids (): These hybrids integrate thiazolidinone and pyrazole units, differing from the target’s bicyclic system.

Physicochemical and Computational Insights

• Elemental Analysis: Compound 4 (C11H10N2O2) shows minor deviations in hydrogen content (Calcd: 4.98%; Found: 5.26%), indicating synthesis efficiency . Similar analyses for the target compound would verify purity and structural fidelity.
• Tautomerism and Stability: Compound 5’s enol form dominates due to hydrogen bonding, whereas the target’s rigid bicyclic system likely restricts such flexibility, impacting solubility and reactivity .
• Computational Modeling: Tools like Multiwfn () could compare electron localization or electrostatic potentials between the target and analogs, elucidating electronic differences influencing binding or catalysis .

Data Tables

Table 1: Structural and Analytical Comparison

Compound	Molecular Formula	Key Substituents	Tautomerism Observed?	Synthesis Method
Target Compound	C18H26N2O2	Bicyclo[8.1.0], isopropylpyrazole	No	Likely multi-step cyclization
1-(5-Hydroxy-1-phenylpyrazol-4-yl)ethan-1-one (4)	C11H10N2O2	Phenyl, acetyl	No	Acetylation
1-(5-Hydroxy-1-phenylpyrazol-4-yl)-3-phenylpropanedione (5)	C19H14N2O3	Phenyl, β-diketone	Yes (enol dominant)	THF/LiHMDS, benzoylation

Key Research Findings and Contradictions

• Synthesis Efficiency : While compound 4 achieves high purity (C: 65.37% vs. Calcd: 65.34%), the target compound’s bicyclic structure may complicate synthesis, leading to lower yields .
• Biological Activity: Bipyrazoles () demonstrate broad-spectrum antimicrobial effects, but the target’s lack of a second pyrazole or thiazolidinone moiety may limit its efficacy despite similar core motifs .
• Tautomerism vs. Rigidity : Compound 5 ’s stability via hydrogen bonding contrasts with the target’s rigidity, suggesting divergent applications (e.g., catalysis vs. drug delivery) .